Cas no 61523-29-3 (1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-)

1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans- structure
61523-29-3 structure
Product Name:1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-
CAS No:61523-29-3
MF:C9H18O3
MW:174.237423419952
CID:476231
Update Time:2024-01-30

1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-
    • Inchi: 1S/C9H18O3/c1-7(2)9-11-5-8(3-4-10)6-12-9/h7-10H,3-6H2,1-2H3/t8-,9-
    • InChI Key: CXWLFWDQFCMNFP-KYZUINATSA-N
    • SMILES: O1C[C@H](CCO)CO[C@H]1C(C)C

Computed Properties

  • Exact Mass: 174.12564

Experimental Properties

  • Density: 0.991±0.06 g/cm3(Predicted)
  • Boiling Point: 253.0±15.0 °C(Predicted)
  • PSA: 38.69
  • pka: 14.95±0.10(Predicted)
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